

A Comparative Guide to the Biological Activity of Pyrazole-Based Esters

Author: BenchChem Technical Support Team. **Date:** May 2026

Compound of Interest

Compound Name: Ethyl 3-ethyl-1H-pyrazole-5-carboxylate

CAS No.: 26308-40-7

Cat. No.: B3041203

[Get Quote](#)

The pyrazole nucleus is a cornerstone in medicinal chemistry, forming the scaffold of numerous compounds with a wide array of pharmacological properties.[1][2] Among its many derivatives, pyrazole-based esters, particularly pyrazole carboxylates, have emerged as a versatile and highly active class of molecules. Their relative ease of synthesis and the tunability of their physicochemical properties through modification of the ester group make them attractive candidates for drug discovery.[3]

This guide offers an in-depth comparison of the biological activities of various pyrazole-based esters, focusing on their anticancer, anti-inflammatory, antimicrobial, and anticonvulsant properties. We will delve into the structure-activity relationships (SAR) that govern their potency, present supporting experimental data, and provide detailed protocols for key biological assays.

Anticancer Activity: Targeting Uncontrolled Cell Proliferation

Pyrazole derivatives have shown significant promise as anticancer agents by interfering with various cellular mechanisms, including the inhibition of protein kinases and tubulin polymerization.[4][5] Ester functionalities on the pyrazole ring play a crucial role in modulating this activity, influencing factors like cell permeability and target binding affinity.

A notable study by Romagnoli et al. synthesized 3,4-diaryl pyrazole derivatives, demonstrating potent antitumor activity with IC50 values in the nanomolar range.[4] Similarly, pyrazole-based analogues of Lamellarin O, a marine alkaloid, have been developed, with ethyl and methyl carboxylate derivatives showing significant cytotoxicity against human colon cancer cell lines.[3] These compounds often work by inhibiting tubulin polymerization, a critical process for cell division, or by inhibiting kinases like VEGFR-2 that are crucial for tumor angiogenesis.[4][6]

Comparative Anticancer Activity of Pyrazole Esters

The following table summarizes the in vitro cytotoxic activity of selected pyrazole-based esters against various human cancer cell lines.

Compound ID	Derivative Class	Cancer Cell Line	IC ₅₀ (μM)	Reference
Compound 6	3,4-Diaryl Pyrazole	Various (6 lines)	0.00006 - 0.00025	[4]
6c	Pyrazole-based Lamellarin O analogue (Ethyl ester)	HCT116 (Colon)	3.6	[3]
7c	Pyrazole-based Lamellarin O analogue (Methyl ester)	HCT116 (Colon)	4.3	[3]
Compound 13	4-cyano-1,5-diphenylpyrazole derivative	IGROVI (Ovarian)	0.04	[7]
Hybrid 8g	Lonazolac pyrazole-chalcone analogue	HeLa (Cervical)	2.41	[8]
Compound 10	Pyrazole-naphthalene analogue	MCF7 (Breast)	2.78	[4]

Key Structure-Activity Relationship (SAR) Insights

- Aryl Substituents:** The nature and position of substituents on the aryl rings attached to the pyrazole core are critical. Electron-withdrawing groups, such as halogens (F, Cl), often enhance cytotoxic activity.[3][4]
- Ester Group:** While direct comparisons are limited, the data suggests that both methyl and ethyl esters can confer potent activity. The ester group's size and lipophilicity can influence cellular uptake and interaction with the target protein.


- Scaffold Hopping: Replacing the pyrrole ring in natural products like Lamellarin O with a pyrazole ring has proven to be a successful strategy, yielding potent anticancer agents.[3]

Experimental Protocol: In Vitro Cytotoxicity Assessment (MTT Assay)

This protocol outlines the widely used MTT assay to determine the cytotoxic effects of pyrazole esters on cancer cell lines.[9] The assay measures the metabolic activity of viable cells.

Methodology:

- Cell Seeding: Plate human cancer cells (e.g., HCT116, MCF-7) in a 96-well plate at a density of 5,000–10,000 cells/well. Incubate for 24 hours at 37°C in a 5% CO₂ humidified atmosphere to allow for cell attachment.[9]
- Compound Treatment: Prepare serial dilutions of the pyrazole ester compounds in the appropriate cell culture medium. Replace the medium in the wells with the medium containing the test compounds at various concentrations. Include a vehicle control (e.g., DMSO) and a positive control (e.g., Doxorubicin).[9]
- Incubation: Incubate the plates for 48-72 hours at 37°C.
- MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for an additional 4 hours. During this time, mitochondrial dehydrogenases in viable cells will reduce the yellow MTT to purple formazan crystals.[9]
- Formazan Solubilization: Carefully remove the medium and add 100 µL of a solubilizing agent (e.g., DMSO) to each well to dissolve the formazan crystals.[9]
- Absorbance Reading: Measure the absorbance of the wells at a wavelength of 570 nm using a microplate reader.
- Data Analysis: Calculate the percentage of cell viability compared to the vehicle control. The IC₅₀ value (the concentration that inhibits 50% of cell growth) is determined by plotting the compound concentration versus cell viability.



[Click to download full resolution via product page](#)

Workflow for MTT Cytotoxicity Assay.

Anti-inflammatory Activity: Quelling the Inflammatory Cascade

Inflammation is a key pathological feature of many chronic diseases, and the cyclooxygenase (COX) enzymes are primary targets for anti-inflammatory drugs.^[10] Several pyrazole-based drugs, like Celecoxib, are well-known selective COX-2 inhibitors.^[11] Pyrazole esters, particularly ethyl carboxylate derivatives, have also been investigated as potent anti-inflammatory agents.^{[12][13]}

These compounds exert their effects by inhibiting the production of prostaglandins, key mediators of inflammation.^[14] The carrageenan-induced paw edema model in rodents is a standard and reliable method for evaluating the in vivo acute anti-inflammatory activity of new compounds.^{[15][16]}

Comparative Anti-inflammatory Activity of Pyrazole Esters


Compound ID	Derivative Class	Animal Model	Dose (mg/kg)	Edema Inhibition (%)	Reference
4c	5-benzoylamino-3-methylsulfanyl-1-phenyl-1H-pyrazole-4-carboxylic acid ethyl ester	Rat	20	52.17	[12]
LQFM-008	4-[(1-phenyl-1H-pyrazol-4-yl) methyl]1-piperazine carboxylic acid ethyl ester	Mouse	30	Significant reduction	[13]
3k	1-thiocarbamoyl-3-phenyl-5-(2-pyrrolyl)-4,5-dihydro-1H-pyrazole	Mouse	100	Comparable to Indomethacin	[14]

Experimental Protocol: Carrageenan-Induced Paw Edema in Rats

This in vivo protocol is a classic model for assessing the acute anti-inflammatory properties of test compounds.[\[15\]](#)[\[17\]](#)

Methodology:

- **Animal Acclimatization:** Use adult Wistar rats (150-200g). Acclimatize the animals to the laboratory conditions for at least one week before the experiment.
- **Grouping and Fasting:** Divide the animals into groups (n=6), including a control group, a standard drug group (e.g., Indomethacin), and test groups for different doses of the pyrazole esters. Fast the animals overnight with free access to water.
- **Compound Administration:** Administer the test compounds and the standard drug orally (p.o.) or intraperitoneally (i.p.). The control group receives only the vehicle.
- **Induction of Inflammation:** One hour after compound administration, inject 0.1 mL of a 1% carrageenan solution (in sterile saline) into the sub-plantar region of the right hind paw of each rat.^{[17][18]}
- **Paw Volume Measurement:** Measure the paw volume of each rat using a plethysmometer immediately before the carrageenan injection (0 h) and at regular intervals afterward (e.g., 1, 2, 3, and 4 hours).^[15]
- **Data Analysis:** Calculate the percentage increase in paw volume for each group compared to the initial volume. The percentage of edema inhibition is calculated using the formula: % Inhibition = $[(V_c - V_t) / V_c] \times 100$ Where V_c is the average increase in paw volume in the control group and V_t is the average increase in paw volume in the treated group.



[Click to download full resolution via product page](#)

In Vivo Anti-Inflammatory Assay Workflow.

Antimicrobial and Antifungal Activity

The rise of multidrug-resistant pathogens necessitates the discovery of new antimicrobial agents. Pyrazole derivatives have demonstrated a broad spectrum of activity against various

bacteria and fungi.[11] Pyrazole carboxylates, in particular, have been identified as potent antifungal agents, with some derivatives showing efficacy against phytopathogenic fungi.[19][20]

The mechanism of action often involves the inhibition of essential fungal enzymes, such as succinate dehydrogenase (SDH), which is a key component of the mitochondrial respiratory chain.[20]

Comparative Antifungal Activity of Pyrazole Carboxylates

Compound ID	Derivative Class	Fungal Strain	EC ₅₀ (µg/mL or mg/L)	Reference
7ai	Isoxazolol Pyrazole Carboxylate	Rhizoctonia solani	0.37 µg/mL	[19][21]
Compound 15	Pyrazole Carboxylate with Thiazole	Valsa mali	0.32 mg/L	[20]
Compound 24	Pyrazole Carboxylate with Thiazole	Botrytis cinerea	0.40 mg/L	[20]
Compound 222a	Pyrazole with two ester groups	Various fungi	Enhanced activity	[22]

Experimental Protocol: Antifungal Mycelium Growth Inhibition Assay

This in vitro method is used to determine the efficacy of compounds in inhibiting the growth of pathogenic fungi.[19]

Methodology:

- **Compound Preparation:** Dissolve the test compounds in a suitable solvent (e.g., DMSO) to create stock solutions.

- **Media Preparation:** Prepare potato dextrose agar (PDA) medium. While the medium is still molten, add the test compound stock solution to achieve the desired final concentrations. Pour the mixture into sterile Petri dishes.
- **Fungal Inoculation:** Place a mycelial disc (e.g., 5 mm diameter) from the edge of an actively growing fungal culture onto the center of the PDA plates containing the test compound.
- **Incubation:** Incubate the plates at a suitable temperature (e.g., 25-28°C) for several days, until the mycelial growth in the control plate (containing only DMSO) reaches the edge of the dish.
- **Measurement and Analysis:** Measure the diameter of the fungal colony in both the control and treated plates. Calculate the percentage of mycelial growth inhibition using the formula:
$$\% \text{ Inhibition} = [(dc - dt) / dc] \times 100$$
Where dc is the average diameter of the fungal colony in the control group and dt is the average diameter of the fungal colony in the treated group. The EC_{50} value is then determined from a dose-response curve.

Anticonvulsant Activity

Epilepsy is a common neurological disorder, and the search for new antiepileptic drugs with better efficacy and fewer side effects is ongoing.[23] Pyrazole derivatives have been identified as a promising class of anticonvulsant agents.[24][25] While research on pyrazole esters in this area is less extensive than for other derivatives like amides and hydrazones, the pyrazole scaffold itself is a key pharmacophore for this activity.

The primary screening for anticonvulsant activity often involves animal models such as the maximal electroshock (MES) test and the pentylenetetrazole (PTZ)-induced seizure test, which represent generalized tonic-clonic and absence seizures, respectively.[26]

Comparative Anticonvulsant Activity of Pyrazole Derivatives

Compound ID	Derivative Class	Animal Model	Activity	Reference
11b, 11a, 11d	Pyrazolone derivatives	Mouse (PTZ)	Remarkable protection at 20 mg/kg	[24]
Compound V	1-[(4,5-dihydro-5-phenyl-3-(phenylamino)pyrazol-1-yl)]ethanone	Rat (MES)	Significant activity	[27]
8(v)	Dihydro-1H-pyrazole derivative	Mouse (MES & PTZ)	73-75% protection at 150 mg/kg	[26]

Experimental Protocol: Pentylenetetrazole (PTZ)-Induced Seizure Test

This protocol is a standard preclinical model used to identify compounds that may be effective against absence seizures.[24]

Methodology:

- **Animal Preparation:** Use Swiss albino mice (20-25g). House them in standard conditions and fast them for 24 hours before the experiment, with water provided ad libitum.
- **Grouping and Administration:** Divide the mice into groups. Administer the test pyrazole compounds intraperitoneally (i.p.) at various doses. The control group receives the vehicle, and a standard group receives a known antiepileptic drug (e.g., Phenobarbital).
- **Seizure Induction:** 30-60 minutes after drug administration, inject Pentylenetetrazole (PTZ) subcutaneously or intraperitoneally at a convulsive dose (e.g., 85 mg/kg).
- **Observation:** Immediately after PTZ injection, place each mouse in an individual observation cage and observe for the onset of clonic seizures (characterized by jerky convulsions of the whole body) for a period of 30 minutes.

- **Data Analysis:** Record the time to the onset of seizures and the duration of the seizures. The ability of the test compound to prevent or delay the onset of PTZ-induced seizures is considered a measure of its anticonvulsant activity. The percentage of protection against mortality is also recorded.

Conclusion

Pyrazole-based esters represent a highly promising and versatile class of heterocyclic compounds with a remarkable breadth of biological activities. The ester moiety, combined with various substituents on the pyrazole core and associated aryl rings, allows for fine-tuning of their pharmacological profiles. The evidence strongly supports their potential as anticancer, anti-inflammatory, antifungal, and anticonvulsant agents. Structure-activity relationship studies consistently highlight the importance of specific substitutions for enhancing potency and selectivity.^{[28][29][30]} The detailed experimental protocols provided herein serve as a foundation for researchers to further explore and optimize these valuable scaffolds in the quest for novel therapeutics.

References

- Recent Advances in the Development of Pyrazole Derivatives as Anticancer Agents. (2022). PMC. [\[Link\]](#)
- Synthesis of novel pyrazole derivatives and evaluation of their antidepressant and anticonvulsant activities. (2009). PubMed. [\[Link\]](#)
- Carrageenan Induced Paw Edema (Rat, Mouse). (n.d.). Inotiv. [\[Link\]](#)
- Synthesis, structure-activity relationships, and in vitro antibacterial and antifungal activity evaluations of novel pyrazole carboxylic and dicarboxylic acid derivatives. (2014). PubMed. [\[Link\]](#)
- A Review of the Recent Development in the Synthesis and Biological Evaluations of Pyrazole Derivatives. (2022). MDPI. [\[Link\]](#)
- Carrageenan induced Paw Edema Model. (n.d.). Creative Biolabs. [\[Link\]](#)

- Models of Inflammation: Carrageenan-Induced Paw Edema in the Rat. (2001). ResearchGate. [\[Link\]](#)
- Review: biologically active pyrazole derivatives. (2017). New Journal of Chemistry (RSC Publishing). [\[Link\]](#)
- Synthesis and pharmacological investigation of 5-substituted-3-methylsulfanyl-1H-pyrazole-4-carboxylic acid ethyl esters as new analgesic and anti-inflammatory agents. (2012). PubMed. [\[Link\]](#)
- Overview on Biological Activities of Pyrazole Derivatives. (2022). Springer. [\[Link\]](#)
- Journal of Chemical Health Risks “Review on Biological Activities of Pyrazole Derivatives”. (2024). Journal of Chemical Health Risks. [\[Link\]](#)
- Anti-Inflammatory Activity of Lactobacillus on Carrageenan-Induced Paw Edema in Male Wistar Rats. (2014). PMC - PubMed Central. [\[Link\]](#)
- Current status of pyrazole and its biological activities. (2016). PMC - PubMed Central. [\[Link\]](#)
- Pyrazole-based lamellarin O analogues: synthesis, biological evaluation and structure–activity relationships. (2023). RSC Publishing. [\[Link\]](#)
- Synthesis and screening of novel pyrazole derivatives for anticonvulsant and analgesic activity. (2024). International Journal of Current Science and Technology. [\[Link\]](#)
- Models of Inflammation: Carrageenan- or Complete Freund's Adjuvant-Induced Edema and Hypersensitivity in the Rat. (2014). PMC - NIH. [\[Link\]](#)
- Synthesis and structure-activity relationship studies of pyrazole-based heterocycles as antitumor agents. (2011). PubMed. [\[Link\]](#)
- Structure–activity relationship of the new pyrazole derivatives. (2022). ResearchGate. [\[Link\]](#)
- Synthesis and Anticonvulsant Evaluation of 3-(5-(4-substitutedphenyl)-4,5-dihydro-1H-pyrazol-3-ylamino)-2-(2-methylphenyl)quinazolin-4(3H)-one Derivatives. (2021). SciSpace. [\[Link\]](#)

- Synthesis and anticonvulsant activity of 1-[(4, 5-dihydro-5-phenyl-3-(phenylamino)pyrazol-1-yl)]ethanone derivatives. (2010). JOCPR. [\[Link\]](#)
- Synthesis and pharmacological investigation of 5-substituted-3-methylsulfanyl-1H-pyrazole-4-carboxylic acid ethyl esters as new analgesic and anti-inflammatory agents. (2012). Thieme E-Journals. [\[Link\]](#)
- Review: Anticancer Activity Of Pyrazole. (2016). International Journal of Pharmaceutical Sciences. [\[Link\]](#)
- Synthesis and Evaluation on Anticonvulsant and Antidepressant Activities of Naphthoquinone Derivatives Containing Pyrazole and Pyrimidine Fragments. (2020). PubMed. [\[Link\]](#)
- Synthesis, Docking Studies and Anticancer Activity of Some Pyrazole Derivatives. (2024). OEMS Connect Journals. [\[Link\]](#)
- Structure–activity relationship (SAR) of quinoliny/pyrazoles as anticancer agents. (2024). ResearchGate. [\[Link\]](#)
- Antimicrobial Evaluation of New Pyrazoles, Indazoles and Pyrazolines Prepared in Continuous Flow Mode. (2023). PMC - NIH. [\[Link\]](#)
- Heterocyclic Compounds: Pharmacology of Pyrazole Analogs From Rational Structural Considerations. (2021). Frontiers. [\[Link\]](#)
- Heterocyclic Compounds: Pharmacology of Pyrazole Analogs From Rational Structural Considerations. (2021). PMC - PubMed Central. [\[Link\]](#)
- From Synthesis to Therapy: Evaluating the Anti-Inflammatory Efficacy of Pyrazole Derivatives. (2024). Authorea. [\[Link\]](#)
- Design, Synthesis, and Antimicrobial Evaluation of Novel Pyrazoles and Pyrazolyl 1,3,4-Thiadiazine Derivatives. (2017). NIH. [\[Link\]](#)
- Synthesis and antifungal activity of the derivatives of novel pyrazole carboxamide and isoxazolol pyrazole carboxylate. (2015). PubMed. [\[Link\]](#)

- Anti-nociceptive and anti-inflammatory activities of 4-[(1-phenyl-1H-pyrazol-4-yl) methyl] 1-piperazine carboxylic acid ethyl ester. (2015). PubMed. [\[Link\]](#)
- Synthesis and Antifungal Activity of the Derivatives of Novel Pyrazole Carboxamide and Isoxazolol Pyrazole Carboxylate. (2015). PMC - NIH. [\[Link\]](#)
- Synthesis and Antifungal Activity of the Derivatives of Novel Pyrazole Carboxamide and Isoxazolol Pyrazole Carboxylate. (2015). ResearchGate. [\[Link\]](#)
- Discovery of Novel Pyrazole Carboxylate Derivatives Containing Thiazole as Potential Fungicides. (2021). PubMed. [\[Link\]](#)
- Synthesis and Antimicrobial Evaluation of Some Pyrazole Derivatives. (2012). MDPI. [\[Link\]](#)
- Anti-inflammatory and antimicrobial activities of novel pyrazole analogues. (2013). PMC - NIH. [\[Link\]](#)
- Synthesis and antimicrobial evaluation of a novel 1,3,5-trisubstituted Pyrazole derivative. (2014). Scientific journals of the University of Benghazi. [\[Link\]](#)
- In vitro anticancer screening of synthesized compounds. (2022). ResearchGate. [\[Link\]](#)
- Synthesis, Characterization and Antimicrobial activity of Pyrazole Derivatives. (2022). Scilit. [\[Link\]](#)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

Sources

- 1. Review: biologically active pyrazole derivatives - New Journal of Chemistry (RSC Publishing) [\[pubs.rsc.org\]](https://pubs.rsc.org)
- 2. jchr.org [\[jchr.org\]](https://jchr.org)

- 3. Pyrazole-based lamellarin O analogues: synthesis, biological evaluation and structure–activity relationships - RSC Advances (RSC Publishing) DOI:10.1039/D3RA00972F [pubs.rsc.org]
- 4. Recent Advances in the Development of Pyrazole Derivatives as Anticancer Agents - PMC [pmc.ncbi.nlm.nih.gov]
- 5. Frontiers | Heterocyclic Compounds: Pharmacology of Pyrazole Analogs From Rational Structural Considerations [frontiersin.org]
- 6. ijpsjournal.com [ijpsjournal.com]
- 7. Synthesis and structure-activity relationship studies of pyrazole-based heterocycles as antitumor agents - PubMed [pubmed.ncbi.nlm.nih.gov]
- 8. pdf.benchchem.com [pdf.benchchem.com]
- 9. pdf.benchchem.com [pdf.benchchem.com]
- 10. ijpsjournal.com [ijpsjournal.com]
- 11. Anti-inflammatory and antimicrobial activities of novel pyrazole analogues - PMC [pmc.ncbi.nlm.nih.gov]
- 12. Synthesis and pharmacological investigation of 5-substituted-3-methylsulfonyl-1H-pyrazole-4-carboxylic acid ethyl esters as new analgesic and anti-inflammatory agents - PubMed [pubmed.ncbi.nlm.nih.gov]
- 13. Anti-nociceptive and anti-inflammatory activities of 4-[(1-phenyl-1H-pyrazol-4-yl) methyl] 1-piperazine carboxylic acid ethyl ester: A new piperazine derivative - PubMed [pubmed.ncbi.nlm.nih.gov]
- 14. Current status of pyrazole and its biological activities - PMC [pmc.ncbi.nlm.nih.gov]
- 15. inotiv.com [inotiv.com]
- 16. researchgate.net [researchgate.net]
- 17. Anti-Inflammatory Activity of Lactobacillus on Carrageenan-Induced Paw Edema in Male Wistar Rats - PMC [pmc.ncbi.nlm.nih.gov]
- 18. Carrageenan induced Paw Edema Model - Creative Biolabs [creative-biolabs.com]
- 19. Synthesis and antifungal activity of the derivatives of novel pyrazole carboxamide and isoxazolol pyrazole carboxylate - PubMed [pubmed.ncbi.nlm.nih.gov]
- 20. Discovery of Novel Pyrazole Carboxylate Derivatives Containing Thiazole as Potential Fungicides - PubMed [pubmed.ncbi.nlm.nih.gov]
- 21. Synthesis and Antifungal Activity of the Derivatives of Novel Pyrazole Carboxamide and Isoxazolol Pyrazole Carboxylate - PMC [pmc.ncbi.nlm.nih.gov]

- [22. mdpi.com \[mdpi.com\]](#)
- [23. Synthesis and screening of novel pyrazole derivatives for anticonvulsant and analgesic activity. \[wisdomlib.org\]](#)
- [24. Synthesis of novel pyrazole derivatives and evaluation of their antidepressant and anticonvulsant activities - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [25. Synthesis and Evaluation on Anticonvulsant and Antidepressant Activities of Naphthoquinone Derivatives Containing Pyrazole and Pyrimidine Fragments - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [26. scispace.com \[scispace.com\]](#)
- [27. jocpr.com \[jocpr.com\]](#)
- [28. Synthesis, structure-activity relationships, and in vitro antibacterial and antifungal activity evaluations of novel pyrazole carboxylic and dicarboxylic acid derivatives - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [29. researchgate.net \[researchgate.net\]](#)
- [30. researchgate.net \[researchgate.net\]](#)
- [To cite this document: BenchChem. \[A Comparative Guide to the Biological Activity of Pyrazole-Based Esters\]. BenchChem, \[2026\]. \[Online PDF\]. Available at: \[https://www.benchchem.com/product/b3041203/docs#a-comparative-guide-to-the-biological-activity-of-pyrazole-based-esters\]](#)

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)